Cas no 1856659-10-3 (tert-butyl 2-methylpiperidine-3-carboxylate)

Tert-butyl 2-methylpiperidine-3-carboxylate is a chiral piperidine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its sterically hindered tert-butyl ester group enhances stability, facilitating handling and storage, while the 2-methyl substitution on the piperidine ring introduces stereochemical control for asymmetric synthesis. The carboxylate functionality allows for further derivatization, making it valuable for constructing complex molecules, particularly in medicinal chemistry for the development of bioactive compounds. The compound’s well-defined stereochemistry and robust structural framework contribute to its utility in producing enantiomerically pure targets, ensuring reproducibility in synthetic applications.
tert-butyl 2-methylpiperidine-3-carboxylate structure
1856659-10-3 structure
Product Name:tert-butyl 2-methylpiperidine-3-carboxylate
CAS No:1856659-10-3
MF:
MW:
MDL:MFCD29060314
CID:4629652
PubChem ID:122236490
Update Time:2025-05-19

tert-butyl 2-methylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-methylpiperidine-3-carboxylate
    • MDL: MFCD29060314

tert-butyl 2-methylpiperidine-3-carboxylate Pricemore >>

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Additional information on tert-butyl 2-methylpiperidine-3-carboxylate

tert-butyl 2-methylpiperidine-3-carboxylate (CAS No. 1856659-10-3)

The compound tert-butyl 2-methylpiperidine-3-carboxylate, with the CAS registry number 1856659-10-3, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug delivery systems, polymer synthesis, and as a precursor for advanced materials.

Structurally, tert-butyl 2-methylpiperidine-3-carboxylate consists of a piperidine ring substituted with a tert-butyl group at the 3-position and a methyl group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions. The piperidine ring, being a six-membered amine-containing structure, contributes to the compound's ability to form hydrogen bonds, which is crucial in many biochemical applications.

Recent research has focused on the synthesis and characterization of this compound. For instance, studies have explored its use as a building block in the construction of bioactive molecules. Its carboxylate group can undergo various transformations, such as esterification or amidation, enabling the creation of complex molecular architectures. Additionally, the tert-butyl group provides steric protection during sensitive reactions, making it an ideal protective group in organic synthesis.

In terms of applications, tert-butyl 2-methylpiperidine-3-carboxylate has shown promise in drug delivery systems. Its ability to form stable complexes with drugs enhances their solubility and bioavailability. Furthermore, its compatibility with polymer matrices makes it a candidate for controlled-release formulations. Recent advancements in nanotechnology have also leveraged this compound to develop nanoparticles for targeted drug delivery.

The synthesis of this compound typically involves multi-step processes, including alkylation, cyclization, and functionalization. Researchers have optimized these steps to improve yield and purity. For example, recent studies have employed catalytic methods to facilitate the formation of the piperidine ring, reducing reaction times and costs.

In conclusion, tert-butyl 2-methylpiperidine-3-carboxylate (CAS No. 1856659-10-3) is a versatile compound with significant potential in organic synthesis and materials science. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and syntheses for this compound, its importance in both academic and industrial settings is expected to grow further.

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